Cas no 2138269-56-2 (1,8-Diazaspiro[4.5]decan-4-one, 7,7,9,9-tetramethyl-1-propyl-)

• Product Name: 1,8-Diazaspiro[4.5]decan-4-one, 7,7,9,9-tetramethyl-1-propyl-
• CAS No: 2138269-56-2
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 5300411
• Update Time: 2025-11-01

1,8-Diazaspiro[4.5]decan-4-one, 7,7,9,9-tetramethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[4.5]decan-4-one, 7,7,9,9-tetramethyl-1-propyl-

• Inchi： 1S/C15H28N2O/c1-6-8-17-9-7-12(18)15(17)10-13(2,3)16-14(4,5)11-15/h16H,6-11H2,1-5H3
• InChI Key： RBZOOPIIEQFGHW-UHFFFAOYSA-N
• SMILES： N1(CCC)C2(CC(C)(C)NC(C)(C)C2)C(=O)CC1

Additional information on 1,8-Diazaspiro[4.5]decan-4-one, 7,7,9,9-tetramethyl-1-propyl-

1,8-Diazaspiro[4.5]decan-4-one, 7,7,9,9-tetramethyl-1-propyl-

The compound with CAS No 2138269-56-2, commonly referred to as 1,8-Diazaspiro[4.5]decan-4-one, 7,7,9,9-tetramethyl-1-propyl, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a spiro atom—in this case, the nitrogen atom at position 8. The molecule's structure is further distinguished by the presence of a ketone group at position 4 and a propyl substituent at position 1. Additionally, the molecule features four methyl groups at positions 7 and 9, contributing to its steric bulk and potential for diverse chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1,8-Diazaspiro[4.5]decan-4-one derivatives with tailored functionalities. These derivatives have shown promise in various applications, including drug delivery systems and advanced materials science. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules with potential therapeutic applications.

The spiro structure of this compound plays a crucial role in its chemical behavior. The nitrogen atom at position 8 introduces electronic effects that influence the molecule's reactivity and stability. Furthermore, the ketone group at position 4 can participate in various condensation reactions, making it a versatile platform for further chemical modifications.

One of the most significant recent studies on 1,8-Diazaspiro[4.5]decan-4-one involves its application in asymmetric catalysis. Scientists have demonstrated that this compound can act as a chiral ligand in transition-metal-catalyzed reactions, facilitating the synthesis of enantioselective products with high efficiency. This discovery has opened new avenues for the development of chiral catalysts with enhanced selectivity and stability.

In addition to its catalytic applications, 1,8-Diazaspiro[4.5]decan-4-one has been investigated for its potential in polymer chemistry. Researchers have successfully incorporated this compound into polymer networks to create materials with improved mechanical properties and thermal stability. These materials hold great promise for use in high-performance applications such as aerospace components and electronic devices.

The synthesis of 1,8-Diazaspiro[4.5]decan-4-one involves a multi-step process that combines principles from organic synthesis and stereochemistry. Recent breakthroughs in asymmetric synthesis have allowed for the construction of this compound with high enantiomeric excess (ee), making it suitable for use in chiral environments.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 1,8-Diazaspiro[4.5]decan-4-one derivatives. Advanced quantum mechanical calculations have provided insights into the molecule's bonding patterns and reaction mechanisms under various conditions.

In conclusion,1,8-Diazaspiro[4.5]decan-4-one is a versatile compound with immense potential across multiple fields of chemistry and materials science. Its unique structural features and functional groups make it an ideal candidate for developing innovative solutions in drug discovery and advanced materials technology.